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Compound of Interest

Compound Name: Methyl 2-heptenoate

L  Get Quote

Cat. No.: B1336845

Essential Safety and Handling Guide for Methyl 2-
heptenoate

For Immediate Use by Laboratory Personnel
This guide provides critical safety, handling, and disposal information for Methyl 2-heptenoate,

tailored for research, scientific, and drug development professionals. The following procedures
are designed to ensure the safe and effective use of this chemical in a laboratory setting.

Chemical Identification and Properties

Property

Value

Chemical Name

Methyl 2-heptenoate

methyl (E)-hept-2-enoate, 2-Heptenoic acid

Synonyms

ynony methyl ester
CAS Number 22104-69-4
Molecular Formula CsH1402[1][2]

Molecular Weight 142.20 g/mol [1]

Appearance Colorless liquid (presumed)
Fruity/Characteristic (presumed based on

Odor

similar esters)
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Hazard Identification and Personal Protective Equipment
(PPE)

Based on data for structurally similar compounds such as Methyl Heptanoate and other
flammable esters, Methyl 2-heptenoate should be handled as a flammable liquid that can
cause skin and eye irritation.[3]

Required Personal Protective Equipment
(PPE)

Hazard

Flame-retardant lab coat. Work in a well-
o ventilated area, preferably a chemical fume
Flammable Liquid
hood. Keep away from heat, sparks, and open

flames.[4][5][6]

Skin Irritant Chemically resistant gloves (e.g., nitrile).[6]

Eye Irritant Chemical safety goggles or a face shield.[7]

) ) Use in a well-ventilated area or a chemical fume
Inhalation Risk o )
hood to avoid inhaling vapors.[3]

Operational Plan: Step-by-Step Handling Procedures

1. Receiving and Inspection:

e Upon receipt, inspect the container for any signs of damage or leaks.
 Verify that the label matches the product ordered.

o Wear appropriate PPE (lab coat, gloves, safety goggles) during inspection.

2. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][7]

o Keep in a designated flammables storage cabinet, away from heat, sparks, open flames, and
strong oxidizing agents.[2][4]
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Ensure the storage area has adequate ventilation.
. Preparation and Use:

Conduct all work with Methyl 2-heptenoate inside a certified chemical fume hood to

minimize inhalation exposure.
Ensure an eyewash station and safety shower are readily accessible.

Ground and bond containers when transferring material to prevent static discharge.[5] Use
only non-sparking tools.[5]

Avoid contact with skin, eyes, and clothing.[2]
Wash hands thoroughly after handling.
. Emergency Procedures:
Spills:
o Evacuate the area and remove all ignition sources.[5]
o Ventilate the area.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.[4]

o For large spills, contact your institution's environmental health and safety (EHS)
department immediately.

Fire:

o Use a dry chemical, COz, or alcohol-resistant foam extinguisher. Do not use a direct water
jet as it may spread the fire.[4]

o If the fire is large or cannot be controlled, evacuate the area and call for emergency
services.
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First Aid Measures

Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation o ) ) ) ]
difficult, seek immediate medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) i
water. Seek immediate medical attention.[6][8]

Disposal Plan

e \Waste Collection:

o Collect all waste containing Methyl 2-heptenoate in a designated, properly labeled, and
sealed container.

o Do not mix with incompatible waste streams.
» Disposal:
o Dispose of chemical waste in accordance with all local, state, and federal regulations.

o Contact your institution's EHS department for specific disposal procedures. Do not pour
down the drain.[4]

Visual Safety Workflow
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The following diagram illustrates the standard operating procedure for handling Methyl 2-
heptenoate, from initial preparation to final disposal, to ensure a safe laboratory environment.

Preparation
- Don PPE
- Work in Fume Hood

Proceed

y

Handling & Use
- Grounding/Bonding
- Use Non-Sparking Tools

If Spill If Exposure f No Incident
Spill Occurs Exposure Occurs Completion of Work
Action

First Aid Decontamination
- Follow Specific Procedures - Clean Work Area
- Seek Medical Attention - Remove PPE

Spill Response
- Evacuate & Ventilate
- Absorb with Inert Material

ispose of Cleanup Materials

Waste Disposal
- Collect in Labeled Container
- Follow EHS Guidelines

Secure Storage
- Tightly Closed Container
- Flammables Cabinet

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 2-heptenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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